N-4-biphenylyl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methylbutanamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-3-methyl-N-(4-phenylphenyl)butanamide
• InChI: InChI=1S/C25H22N2O3/c1-16(2)22(27-24(29)20-10-6-7-11-21(20)25(27)30)23(28)26-19-14-12-18(13-15-19)17-8-4-3-5-9-17/h3-16,22H,1-2H3,(H,26,28)
• InChI Key: CJJDWNKWOFYTNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)NC1=CC=C(C=C1)C2=CC=CC=C2)N3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C25H22N2O3
• Molecular Weight: 398.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds closely related to N-4-biphenylyl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methylbutanamide involves multiple steps, including condensation, chlorination, and ammomolysis reactions. These processes yield key intermediates that are crucial for the formation of the final compound. For example, the synthesis pathway of a similar compound, 4-(4-Fluorophenyl)-2-(2-methylpropanoyl)-4-oxo-N,β-diphenylbutanamide, demonstrates the use of accessible starting materials and reasonable yield, highlighting the feasibility of synthesizing complex molecules through stepwise chemical transformations (Song Hong-rui, 2009).

Molecular Structure Analysis

Molecular structure analysis of compounds similar to our subject reveals the significance of crystallographic studies in understanding the arrangement of atoms within the molecule. For instance, the study on N-(pyridine-2-methyl)-2-(4-chlorophenyl)-3-methylbutanamide provides detailed crystal structure information, which is vital for understanding the molecule's geometry and potential reactivity patterns (Xue Si, 2009).

Chemical Reactions and Properties

The chemical reactivity of compounds within this class can be explored through their involvement in various chemical reactions, such as the oxidative cyclization processes. These reactions not only expand the synthetic utility of these molecules but also offer insights into their chemical behavior under different conditions (Nobutaka Kikue, Tetsuya Takahashi, H. Nishino, 2015).